Cas no 2092515-39-2 (2,2-Dimethoxy-6-azaspiro[3.4]octane)

• Product Name: 2,2-Dimethoxy-6-azaspiro[3.4]octane
• CAS No: 2092515-39-2
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5723136
• PubChem ID: 121207152
• Update Time: 2025-10-28

2,2-Dimethoxy-6-azaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• F2147-3026
• 2092515-39-2
• 2,2-dimethoxy-6-azaspiro[3.4]octane
• EN300-23885116
• AKOS026716162
• 6-Azaspiro[3.4]octane, 2,2-dimethoxy-
• 2,2-Dimethoxy-6-azaspiro[3.4]octane

• Inchi： 1S/C9H17NO2/c1-11-9(12-2)5-8(6-9)3-4-10-7-8/h10H,3-7H2,1-2H3
• InChI Key： DOIQAESWQCGFLE-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2(CNCC2)C1)OC

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 226.7±40.0 °C(Predicted)
• pka: 10.48±0.40(Predicted)

Additional information on 2,2-Dimethoxy-6-azaspiro[3.4]octane

2,2-Dimethoxy-6-azaspiro[3.4]octane: A Comprehensive Overview

2,2-Dimethoxy-6-azaspiro[3.4]octane (CAS No. 2092515-39-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This spirocyclic compound, characterized by its distinctive spiro[3.4]octane core and dimethoxy substituents, exhibits a range of properties that make it a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 2,2-Dimethoxy-6-azaspiro[3.4]octane is particularly noteworthy due to its spirocyclic framework, which provides enhanced stability and conformational rigidity. The presence of the nitrogen atom in the six-membered ring (6-aza) further adds to its unique chemical properties, making it an attractive scaffold for the design of bioactive molecules. Recent studies have highlighted the potential of this compound in modulating various biological targets, including enzymes, receptors, and ion channels.

In the realm of medicinal chemistry, 2,2-Dimethoxy-6-azaspiro[3.4]octane has been explored for its potential as a lead compound in the development of novel therapeutic agents. Its structural features allow for the introduction of diverse functional groups, enabling the fine-tuning of pharmacological properties such as potency, selectivity, and bioavailability. For instance, researchers have synthesized derivatives of this compound with enhanced binding affinities to specific protein targets, demonstrating its utility in drug discovery programs.

The biological activity of 2,2-Dimethoxy-6-azaspiro[3.4]octane has been extensively studied in both in vitro and in vivo models. One notable application is its use as a potent inhibitor of specific enzymes involved in metabolic pathways. For example, studies have shown that certain derivatives of this compound exhibit selective inhibition of key enzymes associated with neurodegenerative diseases, suggesting potential therapeutic applications in conditions such as Alzheimer's disease and Parkinson's disease.

Beyond enzyme inhibition, 2,2-Dimethoxy-6-azaspiro[3.4]octane has also been investigated for its ability to modulate receptor activity. Research has demonstrated that this compound can act as an agonist or antagonist at various receptors, including G-protein coupled receptors (GPCRs) and ionotropic receptors. This dual functionality makes it a promising candidate for developing drugs that target multiple signaling pathways simultaneously.

In addition to its pharmacological properties, the synthetic accessibility of 2,2-Dimethoxy-6-azaspiro[3.4]octane is another factor contributing to its appeal in pharmaceutical research. The spirocyclic core can be efficiently synthesized using a variety of well-established chemical reactions, allowing for rapid library generation and high-throughput screening. This synthetic flexibility facilitates the exploration of a wide range of structural modifications, enabling researchers to optimize the desired biological activities.

The safety profile of 2,2-Dimethoxy-6-azaspiro[3.4]octane is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits favorable safety margins across different animal models, supporting its potential for further clinical development. Ongoing research aims to refine the safety profile through structure-activity relationship (SAR) studies and optimization of dosing regimens.

In conclusion, 2,2-Dimethoxy-6-azaspiro[3.4]octane (CAS No. 2092515-39-2) represents a promising scaffold with a wide array of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile biological activities make it an attractive candidate for drug discovery programs targeting various diseases and conditions. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the development of novel therapeutic agents.